Cas no 620546-90-9 ((2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620546-90-9
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 5418234
• Update Time: 2025-05-19

(2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C18H16O5/c1-20-12-7-8-13-15(10-12)23-16(17(13)19)9-11-5-4-6-14(21-2)18(11)22-3/h4-10H,1-3H3
• InChI Key： OUMOBJRRKBCLOK-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2C(=O)C1=CC1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one

Compound CAS No. 620546-90-9: A Comprehensive Overview

The compound with CAS No. 620546-90-9, known as (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The benzofuran core of this molecule contributes to its unique electronic properties and reactivity, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of chromones like this compound in the field of drug discovery. The presence of multiple hydroxyl groups (as indicated by the methoxy substituents) suggests that this molecule may exhibit antioxidant properties, which are highly desirable in pharmaceutical and nutraceutical applications. Additionally, the benzofuran framework is known to enhance bioavailability and stability, making it a promising candidate for drug delivery systems.

The synthesis of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one involves a series of intricate organic reactions, including aldol condensation and cyclization processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for commercial purposes. The use of advanced spectroscopic techniques such as NMR and IR has been instrumental in confirming the structure and purity of this compound.

In terms of applications, this compound has shown potential in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Furthermore, the methylidene group in the molecule introduces additional functionalization possibilities, enabling its use in cross-coupling reactions and polymer synthesis.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one with unprecedented accuracy. These studies have revealed that the molecule exhibits strong π-conjugation effects due to its extended aromatic system. This property not only enhances its electronic conductivity but also makes it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices.

The benzofuran core of this compound also plays a crucial role in its photochemical properties. Studies have shown that this molecule can undergo photo-induced electron transfer processes, making it suitable for applications in solar energy conversion and photocatalysis. Its ability to absorb light across a broad spectrum further enhances its potential in these areas.

In conclusion, (2Z)-2-(2,3-dimethoxyphenyl)methylidene-6-methoxy-2,3-dihydro-1-benzofuran-3-one is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.